Cas no 1052624-90-4 (1-(2-carboxyethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-carboxyethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1052624-90-4
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD09701611
• CID: 3156015
• PubChem ID: 19483263
• Update Time: 2025-04-21

1-(2-carboxyethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Carboxy-ethyl)-1H-pyrazole-4-carboxylic acid
• 1-(2-Carboxyethyl)-1H-pyrazole-4-carboxylic acid
• CS-0266532
• STK351997
• 1052624-90-4
• 1-(2-carboxyethyl)-1H-pyrazole-4-carboxylicacid
• AKOS005167975
• 1-(2-carboxyethyl)pyrazole-4-carboxylic acid
• EN300-92617
• MFCD09701611
• 1-(2-carboxyethyl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD09701611
• Inchi： 1S/C7H8N2O4/c10-6(11)1-2-9-4-5(3-8-9)7(12)13/h3-4H,1-2H2,(H,10,11)(H,12,13)
• InChI Key： VHOXGMPTXFOFPC-UHFFFAOYSA-N
• SMILES： OC(CCN1C=C(C(=O)O)C=N1)=O

Computed Properties

• Exact Mass: 184.04840674Da
• Monoisotopic Mass: 184.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 476.2±25.0 °C at 760 mmHg
• Flash Point: 241.8±23.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-carboxyethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)